2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide

• Molecular Formula: C14H12Cl2FNO2S
• Molecular Weight: 348.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H12Cl2FNO2S/c15-11-3-6-13(16)14(9-11)21(19,20)18-8-7-10-1-4-12(17)5-2-10/h1-6,9,18H,7-8H2
• InChI Key: CRBXSIMEOCILAL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)F

Description

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide, also known as DCF, is a sulfonamide-based compound that has been extensively studied for its potential use as an anti-cancer drug. The compound has shown promising results in preclinical studies, and its mechanism of action has been widely investigated.

Mechanism of Action

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide exerts its anti-cancer effects by inhibiting the activity of an enzyme called carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and plays a critical role in tumor growth and survival. By inhibiting CAIX, 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide disrupts the pH balance within cancer cells, leading to their death. 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has also been shown to inhibit the activity of other enzymes, such as histone deacetylases, which play a role in cancer progression.
Biochemical and Physiological Effects:
2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has been shown to have a low toxicity profile in preclinical studies. However, it can cause mild gastrointestinal side effects, such as nausea and diarrhea. 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has also been shown to have a short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its anti-cancer properties. However, its short half-life and low solubility in aqueous solutions may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide. One potential direction is to investigate its potential use in combination with other anti-cancer drugs. 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has been shown to enhance the anti-cancer effects of certain drugs, such as paclitaxel. Another potential direction is to investigate its use in other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, further studies are needed to optimize the pharmacokinetics and pharmacodynamics of 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide to improve its effectiveness as a therapeutic agent.
In conclusion, 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide is a promising anti-cancer compound that has been extensively studied for its potential use in cancer treatment. Its mechanism of action has been widely investigated, and it has shown promising results in preclinical studies. While there are some limitations to its use in lab experiments, there are several future directions for its study that may lead to its development as a therapeutic agent.

Synthesis Methods

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide can be synthesized by reacting 2,5-dichlorobenzenesulfonyl chloride with 2-(4-fluorophenyl)ethylamine in the presence of a base such as triethylamine. The reaction yields 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide as a white crystalline solid with a melting point of 182-184°C.

Scientific Research Applications

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has been extensively studied for its potential use as an anti-cancer drug. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzenesulfonamide has been investigated for its potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis.